Cas no 103438-90-0 (Benzaldehyde, 2-fluoro-3-(phenylmethoxy)-)

Benzaldehyde, 2-fluoro-3-(phenylmethoxy)- structure
103438-90-0 structure
Product Name:Benzaldehyde, 2-fluoro-3-(phenylmethoxy)-
CAS No:103438-90-0
MF:C14H11FO2
MW:230.234347581863
MDL:MFCD11110192
CID:1141314
PubChem ID:561331
Update Time:2025-04-20

Benzaldehyde, 2-fluoro-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-fluoro-3-(phenylmethoxy)-
    • 2-fluoro-3-phenylmethoxybenzaldehyde
    • 3-benzyloxy-2-fluorobenzaldehyde
    • 2-fluoro-3-benzyloxybenzaldehyde
    • CS-0192911
    • DB-324484
    • 3-(Benzyloxy)-2-fluorobenzaldehyde #
    • DTXSID40340073
    • MFCD11110192
    • SCHEMBL2460349
    • 3-(Benzyloxy)-2-fluorobenzaldehyde
    • 2-fluoro-3-benzyloxy benzaldehyde
    • Benzaldehyde, 3-benzyloxy-2-fluoro-
    • E90418
    • 103438-90-0
    • MDL: MFCD11110192
    • Inchi: 1S/C14H11FO2/c15-14-12(9-16)7-4-8-13(14)17-10-11-5-2-1-3-6-11/h1-9H,10H2
    • InChI Key: ZERGBECELFZROK-UHFFFAOYSA-N
    • SMILES: FC1C(C=O)=CC=CC=1OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 230.07433
  • Monoisotopic Mass: 230.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Benzaldehyde, 2-fluoro-3-(phenylmethoxy)- Pricemore >>

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